Tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate
• InChI: InChI=1S/C12H19F2NO3/c1-11(2,3)18-10(17)15-7-8-6-12(13,14)5-4-9(8)16/h8H,4-7H2,1-3H3,(H,15,17)
• InChI Key: DCPGIESJZHXTJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CC(CCC1=O)(F)F
• Molecular Formula: C12H19F2NO3
• Molecular Weight: 263.28 g/mol

Description

Tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate is a chemical compound with the CAS Number: 2385905-25-7. It has a molecular weight of 263.28. This compound is also known as Diflubenzuron (DFB), and it belongs to the group of insect growth regulators (IGRs) that prevent the development of insects by inhibiting chitin synthesis.

Molecular Structure Analysis

The InChI code for Tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate is 1S/C12H19F2NO3/c1-11(2,3)18-10(17)15-7-8-6-12(13,14)5-4-9(8)16/h8H,4-7H2,1-3H3,(H,15,17). This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

Tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate is a powder at room temperature.

Scientific Research Applications

Organic Synthesis and Methodologies

Research on related compounds has contributed significantly to the field of organic synthesis, showcasing innovative methods and applications. For instance, the study on α-Aminated methyllithium by DTBB-catalysed lithiation of a N-(chloromethyl) carbamate presents an efficient synthetic route for functionalized carbamates, highlighting the versatility of carbamates in organic synthesis (Javier Ortiz, A. Guijarro, M. Yus, 1999). Similarly, the synthesis of spirocyclopropanated analogues of well-known insecticides from tert-butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate underscores the compound's utility in generating bioactive molecules (Farina Brackmann, D. Yufit, J. Howard, M. Es-Sayed, A. Meijere, 2005).

Environmental Impact and VOCs Removal

The removal of volatile organic compounds (VOCs) from the environment using adsorption techniques has been a significant area of research. A study focusing on the adsorption of VOCs, such as methyl tert-butyl ether (MTBE), onto activated carbon, sheds light on strategies for mitigating environmental pollution caused by similar compounds (F. Gironi, V. Piemonte, 2011). This research is pertinent to understanding how tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate and similar substances might be handled or remediated in environmental settings.

Genotoxicity and Biological Impact

Evaluating the genotoxic effects of related compounds, such as MTBE, provides insights into the potential biological impacts of tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate. A study assessing the genotoxicity of MTBE and other chemicals to human lymphocytes using comet assay highlights the importance of understanding the biological interactions and potential risks associated with chemical exposure (Colin S. Chen, Y. Hseu, Shih-hsiung Liang, Jar-Yi Kuo, S. Chen, 2008).

Safety and Hazards

The safety information for Tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram, and the signal word is "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures to take in case of exposure or if safety precautions are not followed.